Cas no 320423-07-2 (NEOPENTYL N-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]CARBAMATE)

• Product Name: NEOPENTYL N-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]CARBAMATE
• CAS No: 320423-07-2
• MF: C₁₁H₁₆F₃N₃O₂
• MW: 279.258852958679
• MDL: MFCD01568966
• CID: 5185212
• Update Time: 2026-03-05

NEOPENTYL N-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]CARBAMATE Chemical and Physical Properties

Names and Identifiers

• NEOPENTYL N-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]CARBAMATE
• 2,2-dimethylpropyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
• Carbamic acid, [1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-, 2,2-dimethylpropyl ester (9CI)
• Neopentyl (1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)carbamate

• MDL： MFCD01568966
• Inchi： 1S/C11H16F3N3O2/c1-10(2,3)6-19-9(18)15-7-5-17(4)16-8(7)11(12,13)14/h5H,6H2,1-4H3,(H,15,18)
• InChI Key： HNSCQQQQLKGUFH-UHFFFAOYSA-N
• SMILES： C(OCC(C)(C)C)(=O)NC1=CN(C)N=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on NEOPENTYL N-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]CARBAMATE

Comprehensive Overview of NEOPENTYL N-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]CARBAMATE (CAS No. 320423-07-2)

NEOPENTYL N-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]CARBAMATE (CAS No. 320423-07-2) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique pyrazole core and trifluoromethyl group, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural features of NEOPENTYL N-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]CARBAMATE include a neopentyl moiety and a carbamate functional group, which contribute to its versatility in chemical reactions. The presence of the trifluoromethyl group enhances its lipophilicity, a property highly sought after in the design of agrochemicals and pharmaceuticals. This compound is often discussed in the context of sustainable agriculture, as it aligns with the growing demand for environmentally friendly pest control solutions.

In recent years, the compound has been a subject of interest due to its potential role in addressing global challenges such as food security and resistance management. With the rise of precision farming and smart agriculture, the need for innovative chemical entities like NEOPENTYL N-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]CARBAMATE has become more pronounced. Its ability to act as a key intermediate in the synthesis of high-performance agrochemicals positions it as a critical component in modern crop science.

From a synthetic perspective, the compound’s pyrazole ring system is a focal point for researchers exploring heterocyclic chemistry. The incorporation of fluorine atoms into organic molecules is a trending topic in medicinal chemistry, as it often improves bioavailability and metabolic stability. This has led to a surge in studies investigating the structure-activity relationships of NEOPENTYL N-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]CARBAMATE and its derivatives.

The compound’s CAS No. 320423-07-2 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing research. Topics such as green chemistry, molecular design, and catalytic synthesis are often associated with this compound, highlighting its alignment with contemporary scientific trends. Additionally, its potential applications in drug discovery and material innovation have sparked discussions in interdisciplinary forums.

In conclusion, NEOPENTYL N-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]CARBAMATE (CAS No. 320423-07-2) represents a cutting-edge chemical entity with broad applicability. Its unique structural attributes and functional groups make it a subject of ongoing research, particularly in fields prioritizing sustainability and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing agrochemical and pharmaceutical technologies.